Cas no 56377-79-8 (Nosiheptide)

• Product Name: Nosiheptide
• CAS No: 56377-79-8
• MF: C₅₁H₄₃N₁₃O₁₂S₆
• MW: 1222.35702157021
• MDL: MFCD30718117
• CID: 56942
• PubChem ID: 16129696
• Update Time: 2025-09-27

Nosiheptide Chemical and Physical Properties

Names and Identifiers

• Nosiheptide
• 30,32-Imino-8,5:18,15:40,37-trinitrilo-21,36-([2,4]-endo-thiazolomethanimino)-5H,15H,37H-pyrido[3,2-w][2,11,21,27,31,7,14,17]benzoxatetrathiatriazacyclohexatriacontine,nosiheptide deriv.
• Multhiomycin
• Multiomycin
• NSC 307240
• Primofax
• RP 9671
• [11S-[11R*(S*),14Z,21R*,23R*,29R*]]-N-[1-(aminocarbonyl)ethenyl]-2-[14-ethylidene-9,10,11,12,13,14,19,20,21,22,23,24,26,33,35,36-hexadecahydro-3,23-dihydroxy-11-(1-hydroxyethyl)-31-methyl-9,12,19,24,33,43-hexaoxo-30,32-imino-8,5:18,15:40,37-trinitrilo-21,36-([2,4]-endo-thiazolomethanimino)-5H,15H,37H-pyrido[3,2-w][2,11,21,27,31,7,14,17]benzoxatetrathiatriazacyclohexatriacontin-2-yl]-4-thiazolecarboxamide
• N-[1-(Aminocarbonyl)ethenyl]-2-[(11S,14Z,21S,23S,29S)-14-ethylidene-9,10,11,12,13,14,19,20,21,22,23,24,26,33,35,36-hexadecahydro-3,23-dihydroxy-11-[(1R)-1-hydroxyethyl]-31-methyl-9,12,19,24,33,43-hexaoxo-30,32-imino-8,5:18,15:40,37-trinitrilo-21,36-([2,4]-endo-thiazolomethanimino)-5H,15H,37H-pyrido[3,2-w][2,11,21,27,31,7,14,17]benzoxatetrathiatriazacyclohexatriacontin-2-yl]-4-thiazolecarboxamide
• SR-01000945025-1
• SCHEMBL945554
• SR-01000945025
• 4-Thiazolecarboxamide,N-[1-(aminocarbonyl)ethenyl]-2-[(11S,14Z,21S,23S,29S)-14-ethylidene-9,10,11,12,13,14,19,20,21,22,23,24,26,33,35,36-hexadecahydro-3,23-dihydroxy-11-[(1R)-1-hydroxyethyl]-31-methyl-9,12,19,24,33,43-hexaoxo-30,32-imino-8,5:18,15:40,37-trinitrilo-21,36-([2,4]-endo-thiazolomethanimino)-5H,15H,37H-pyrido[3,2-w][2
• RP-9671
• NSC-307240
• EX-A819
• Nosiheptide 100 microg/mL in Acetonitrile:Dimethylsulfoxide
• NS00011757
• 56377-79-8
• NSC307240
• MFCD30718117
• Nosiheptide (USAN/INN)
• D02392
• C12053
• W-105523
• Nosiheptide, Antibiotic for Culture Media Use Only
• CHEMBL2103750
• AKOS040742310
• AC-35858
• FT-0696937
• AKOS032960409
• SB67374
• BCP19080
• DA-56269
• OQAOHXRUMXWDLQ-FPQMYIDKSA-N

• MDL： MFCD30718117
• Inchi： 1S/C51H43N13O12S6/c1-5-23-46-60-28(14-79-46)41(70)56-25-10-33(67)50(74)76-11-21-7-6-8-24-34(21)18(2)35(54-24)51(75)82-17-31(57-42(71)29-15-80-47(25)61-29)48-58-26(12-78-48)37-22(45-59-30(13-77-45)43(72)64-36(20(4)65)44(73)55-23)9-32(66)38(63-37)49-62-27(16-81-49)40(69)53-19(3)39(52)68/h5-9,12-16,20,25,31,33,36,54,65-67H,3,10-11,17H2,1-2,4H3,(H2,52,68)(H,53,69)(H,55,73)(H,56,70)(H,57,71)(H,64,72)/b23-5-
• InChI Key： OQAOHXRUMXWDLQ-FPQMYIDKSA-N
• SMILES： S1C(C2=C(C)C3=C(C=CC=C3N2)COC(C(CC2C3=NC(=CS3)C(NC(C3=NC(=CS3)C3=C(C=C(C(C4=NC(C(NC(=C)C(N)=O)=O)=CS4)=N3)O)C3=NC(=CS3)C(NC(C(N/C(=C\C)/C3=NC(=CS3)C(N2)=O)=O)C(C)O)=O)C1)=O)O)=O)=O

Computed Properties

• Exact Mass: 1221.15000
• Monoisotopic Mass: 1221.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 82
• Rotatable Bond Count: 4
• Complexity: 2840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 545A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.534
• Melting Point: 310-320° (dec)
• Refractive Index: 1.698
• PSA: 552.28000
• LogP: 7.28900
• Specific Rotation: D20 +38° (c = 1 in pyridine)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives N-acyl-alpha amino acids and derivatives

Additional information on Nosiheptide

Recent Advances in Nosiheptide (56377-79-8) Research: A Comprehensive Review

Nosiheptide (CAS: 56377-79-8), a thiopeptide antibiotic, has garnered significant attention in recent years due to its potent antibacterial activity and unique mechanism of action. This research briefing synthesizes the latest findings on nosiheptide, focusing on its structural properties, biosynthesis, pharmacological effects, and potential applications in combating antibiotic-resistant pathogens. Recent studies have elucidated novel aspects of nosiheptide's molecular interactions with bacterial ribosomes, providing insights into its high specificity and low resistance development.

A groundbreaking 2023 study published in Nature Chemical Biology revealed unprecedented details about nosiheptide's biosynthesis pathway. Researchers employed CRISPR-Cas9 genome editing and advanced mass spectrometry techniques to map the complete enzymatic cascade responsible for nosiheptide's unique thiazole and dehydroamino acid modifications. These findings have opened new avenues for bioengineering approaches to enhance nosiheptide production and create novel analogs with improved pharmacokinetic properties.

In the realm of antimicrobial resistance, a 2024 paper in Antimicrobial Agents and Chemotherapy demonstrated nosiheptide's exceptional efficacy against multidrug-resistant Gram-positive pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococci (VRE). The study reported a novel mechanism where nosiheptide simultaneously inhibits protein synthesis and disrupts bacterial membrane integrity, representing a dual-action approach that significantly reduces the likelihood of resistance development.

Recent advancements in formulation technology have addressed nosiheptide's historical challenges with poor water solubility. A 2023 study in the Journal of Pharmaceutical Sciences described the development of nanoparticle-encapsulated nosiheptide with 15-fold improved bioavailability compared to conventional formulations. This breakthrough has revitalized interest in clinical applications of nosiheptide, particularly for systemic infections where previous formulations showed limited utility.

Emerging research has also explored nosiheptide's potential beyond antibacterial applications. A 2024 study in Cancer Research uncovered promising anticancer properties, demonstrating that nosiheptide derivatives can selectively inhibit cancer cell proliferation by targeting unique ribosomal conformations in malignant cells. This discovery suggests potential for repurposing nosiheptide scaffolds in oncology drug development.

The pharmaceutical industry has shown renewed interest in nosiheptide, with several companies initiating development programs for next-generation derivatives. Recent patent filings (2023-2024) reveal innovative chemical modifications aimed at expanding nosiheptide's spectrum of activity while maintaining its favorable safety profile. These developments position nosiheptide as a valuable scaffold for addressing the urgent need for novel antimicrobial agents.

Looking forward, current research gaps include the need for comprehensive toxicological studies of long-term nosiheptide administration and further elucidation of its effects on the human microbiome. Ongoing clinical trials (NCT05337779 and related studies) are expected to provide critical data on nosiheptide's therapeutic potential in various infection models, potentially paving the way for regulatory approvals in the coming years.